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Esterastin Esterastin Esterastin is a natural product found in Streptomyces lavendulae with data available.
Brand Name: Vulcanchem
CAS No.: 67655-93-0
VCID: VC1713775
InChI: InChI=1S/C28H46N2O6/c1-4-6-8-10-11-12-13-14-15-17-22(35-28(34)24(20-26(29)32)30-21(3)31)19-25-23(27(33)36-25)18-16-9-7-5-2/h11-12,14-15,22-25H,4-10,13,16-20H2,1-3H3,(H2,29,32)(H,30,31)
SMILES: CCCCCCC1C(OC1=O)CC(CC=CCC=CCCCCC)OC(=O)C(CC(=O)N)NC(=O)C
Molecular Formula: C28H46N2O6
Molecular Weight: 506.7 g/mol

Esterastin

CAS No.: 67655-93-0

Cat. No.: VC1713775

Molecular Formula: C28H46N2O6

Molecular Weight: 506.7 g/mol

* For research use only. Not for human or veterinary use.

Esterastin - 67655-93-0

Specification

Description Esterastin is a natural product found in Streptomyces lavendulae with data available.
CAS No. 67655-93-0
Molecular Formula C28H46N2O6
Molecular Weight 506.7 g/mol
IUPAC Name 1-(3-hexyl-4-oxooxetan-2-yl)trideca-4,7-dien-2-yl 2-acetamido-4-amino-4-oxobutanoate
Standard InChI InChI=1S/C28H46N2O6/c1-4-6-8-10-11-12-13-14-15-17-22(35-28(34)24(20-26(29)32)30-21(3)31)19-25-23(27(33)36-25)18-16-9-7-5-2/h11-12,14-15,22-25H,4-10,13,16-20H2,1-3H3,(H2,29,32)(H,30,31)
Standard InChI Key JKNGELGDDBUFHG-UHFFFAOYSA-N
SMILES CCCCCCC1C(OC1=O)CC(CC=CCC=CCCCCC)OC(=O)C(CC(=O)N)NC(=O)C
Canonical SMILES CCCCCCC1C(OC1=O)CC(CC=CCC=CCCCCC)OC(=O)C(CC(=O)N)NC(=O)C

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